BMS-1001

• Molecular Formula: C35H34N2O7
• Molecular Weight: 594.7 g/mol
• InChI: InChI=1S/C35H34N2O7/c1-22-13-28(18-37-30(19-38)35(39)40)33(43-20-25-6-3-5-24(14-25)17-36)16-32(22)44-21-27-7-4-8-29(23(27)2)26-9-10-31-34(15-26)42-12-11-41-31/h3-10,13-16,30,37-38H,11-12,18-21H2,1-2H3,(H,39,40)/t30-/m1/s1
• InChIKey: UWNXGZKSIKQKAH-SSEXGKCCSA-N

BMS-1001 Procurement Guide: Small-Molecule PD-L1 Immune Checkpoint Inhibitor for Preclinical Oncology Research

BMS-1001 is a synthetic small-molecule inhibitor of the programmed cell death protein 1 (PD-1) and its ligand PD-L1 immune checkpoint interaction [1]. Developed by Bristol-Myers Squibb, it disrupts the PD-1/PD-L1 complex, a key pathway exploited by tumors to evade T-cell-mediated immune destruction [1]. Characterized as an orally bioavailable agent, BMS-1001 binds directly to human PD-L1, inducing dimerization and blocking PD-1 engagement [2]. Its potency and mechanism offer a differentiated tool compound profile within the non-antibody inhibitor class for oncology research programs seeking to circumvent limitations associated with monoclonal antibody-based checkpoint blockade [2].

PD-1/PD-L1 pathway inhibition study fit

Non-antibody checkpoint blockade tool compound

Orally bioavailable target-engagement probe

PD-L1 dimerization mechanistic studies

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source
• [2] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

Why Generic BMS-1001 Substitution Fails: Evidence of Non-Interchangeability Among PD-1/PD-L1 Small-Molecules

While structurally related to other BMS-series PD-L1 inhibitors (e.g., BMS-1166, BMS-202), BMS-1001 is not interchangeable. Quantitative in vitro binding data, cellular toxicity profiles, and T-cell activation efficacies diverge significantly among close analogs [1]. These differences stem from distinct binding modes revealed by X-ray crystallography, including differential engagement of the Tyr56 sidechain and varied hydrophobic contacts, which directly impact dimerization potency and functional antagonism [2]. For reproducible preclinical research, assuming identical on-target and off-target activity across this series without verification leads to experimental variability; selection of BMS-1001 must therefore be evidence-based and comparator-informed.

BMS-1001 Binding mode uses (2R)-2-amino-3-hydroxypropanoic acid; Asp122 H-bond network

BMS-1166 Distinct pyrrolidine-carboxylic acid substituent targets Lys124 directly; dimerization kinetics may differ

BMS-1001 Cytotoxicity profile optimized for high-concentration cellular assays

Earlier BMS analogs (BMS-37, BMS-242) Significantly higher T-cell toxicity may limit assay window; cannot directly substitute

BMS-1001 Induces PD-L1 dimerization and blocks sPD-L1

Older BMS compounds (BMS-8, -37, -242) Lack dimerization-based antagonism; functional response in sPD-L1 models not reproducible

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source
• [2] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

BMS-1001 Head-to-Head Quantitative Evidence Guide: Binding, Toxicity, and Cellular Efficacy

In Vitro PD-1/PD-L1 Binding Affinity: BMS-1001 vs. BMS-1166 Direct Head-to-Head Comparison

In a self-docking performance study of seven BMS inhibitors, BMS-1001 demonstrated an IC50 of 2.25 nM, which is 1.6-fold less potent than BMS-1166 (IC50 1.4 nM) in the same assay platform [1]. This quantitative difference indicates that BMS-1166 has a moderately higher affinity for the target, a factor that may influence selection for ultra-high-throughput screening formats. However, BMS-1001 still exhibits low nanomolar potency that is sufficient for most cellular and biochemical applications.

Binding Affinity (IC50)

Head-to-head

BMS-1001 IC50 = 2.25 nM; BMS-1166 = 1.4 nM (1.6-fold difference)

BMS-1166 shows moderately higher target affinity; both provide low-nM binding context for mechanistic studies

Flexible docking protocol; PDB IDs 5NIU / 6R3K

Evidence Dimension	IC50 (nM) in self-docking performance assay
Target Compound Data	BMS-1001 IC50 = 2.25 nM
Comparator Or Baseline	BMS-1166 IC50 = 1.4 nM
Quantified Difference	BMS-1166 is 1.6-fold more potent (1.4 nM vs 2.25 nM)
Conditions	Self-docking performance assay, flexible docking protocol; data extracted from PDB IDs 5NIU (BMS-1001) and 6R3K (BMS-1166)

Why This Matters

For researchers requiring the absolute most potent binding agent in the series, BMS-1166 shows a measurable advantage, but BMS-1001 remains a preferred tool compound where its unique dimerization-induced conformational change is the mechanistic focus.

• [1] Table 5. Self-Docking Performances of the Seven BMS Inhibitors by Using Flexible Docking Protocol. PMC7581254. doi:10.1016/j.ejmech.2020.112942. PMID: 33194789. View Source

Cellular Toxicity (EC50) Profile: BMS-1001 vs. BMS-1166, BMS-37, BMS-242

In Jurkat T cell metabolic activity assays, BMS-1001 showed an EC50 of 33.4 μM for cytotoxicity, indicating significantly lower toxicity compared to earlier BMS compounds such as BMS-37 (EC50 ~3–6 μM) and BMS-242 (EC50 ~3–6 μM) [1]. Compared to its direct analog BMS-1166 (EC50 40.5 μM), BMS-1001 was marginally more toxic (33.4 μM vs. 40.5 μM; a 1.2-fold difference). This data identifies BMS-1001 as a low-toxicity candidate suitable for cellular studies at high concentrations.

Cellular Toxicity (EC50)

Head-to-head

BMS-1001 EC50 = 33.4 μM; BMS-1166 = 40.5 μM; earlier analogs 3–6 μM

Low toxicity profile supports high-concentration assay conditions for PD-L1 blockade studies

Jurkat T cells, 48 h exposure; metabolic activity readout

Evidence Dimension	Cytotoxicity EC50 (μM) in Jurkat T cells (48-hour exposure)
Target Compound Data	BMS-1001 EC50 = 33.4 μM
Comparator Or Baseline	BMS-1166 EC50 = 40.5 μM; BMS-37 EC50 ~3–6 μM; BMS-242 EC50 ~3–6 μM
Quantified Difference	BMS-1001 is 1.2-fold more cytotoxic than BMS-1166; ~5.6- to 11.1-fold less cytotoxic than BMS-37 and BMS-242
Conditions	Modified Jurkat T cells (Effector Cells) exposed to increasing compound concentrations for 48 hours; metabolic activity assay

Why This Matters

The low toxicity window of BMS-1001 allows its use at high concentrations needed for cellular PD-1/PD-L1 blockade studies, while earlier series members are limited by prohibitive cytotoxicity.

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

T-Cell Activation Cellular Efficacy: BMS-1001 vs. BMS-1166 and Therapeutic Antibodies

In a co-culture system of Jurkat effector cells (PD-1+) and CHO antigen-presenting cells (PD-L1+), BMS-1001 dose-dependently reversed PD-L1-mediated inhibition of T-cell receptor signaling [1]. Its efficacy EC50 was in the 'three-digit nanomolar' range (≥253 nM), which is markedly less potent than the therapeutic antibodies nivolumab, pembrolizumab, atezolizumab, and durvalumab (EC50 range 0.333–1.15 nM) [1]. Both BMS-1001 and BMS-1166 showed comparable cellular antagonism, with no significant difference in maximal activation (RLUmax) or EC50 between them. This positions BMS-1001 as a prototypical small-molecule tool for cellular checkpoint blockade studies, albeit with lower potency than clinical antibodies.

T-Cell Activation Potency

Class-level

BMS-1001 cellular EC50 ≥253 nM; clinical antibodies 0.333–1.15 nM (~220–760-fold difference)

Defines small-molecule probe potency range for non-antibody checkpoint research

NFAT-reporter co-culture assay; Jurkat-PD-1 + CHO-PD-L1

Evidence Dimension	Cellular EC50 (nM) for T-cell activation (NFAT-reporter gene assay)
Target Compound Data	BMS-1001 EC50 ≥253 nM
Comparator Or Baseline	Anti-PD-1/PD-L1 antibodies (nivolumab, pembrolizumab, atezolizumab, durvalumab) EC50 = 0.333–1.15 nM
Quantified Difference	BMS-1001 is ~220- to 760-fold less potent than clinical antibodies in this assay
Conditions	Jurkat-PD-1 luciferase reporter effector cells co-cultured with CHO-PD-L1/TCR agonist artificial antigen-presenting cells

Why This Matters

This quantitative potency gap defines BMS-1001 as a small-molecule chemical biology probe rather than a therapeutic candidate, making it ideal for mechanistic studies of non-antibody PD-1/PD-L1 inhibition.

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

X-ray Crystal Structure: BMS-1001 Binding Mode vs. BMS-1166 – Steric and Hydrogen Bond Differentiation

Crystal structures of BMS-1001 (2.01 Å resolution) and BMS-1166 (2.20 Å resolution) in complex with PD-L1 reveal that both compounds induce a hydrophobic tunnel via rotation of the ATyr56 sidechain [1]. However, BMS-1001 uniquely uses a (2R)-2-amino-3-hydroxypropanoic acid moiety to form hydrogen bonds with the carbonyl of Asp122 and a water-mediated hydrogen bond with Lys124/Tyr123, whereas BMS-1166 uses a (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid substituent to engage Lys124 directly. The 3-cyanobenzyl group in BMS-1001 also forms distinct hydrophobic contacts with the Tyr123 aromatic ring and Arg125 sidechain [1]. These structural differences are minimal but could impact target residence time and dimerization kinetics, representing a differential feature for structure-activity relationship (SAR) studies.

X-Ray Binding Mode

Head-to-head

BMS-1001 H-bonds Asp122 (water-mediated Lys124/Tyr123); BMS-1166 directly contacts Lys124

Distinct hydrogen-bond networks enable SAR differentiation not captured by affinity alone

Resolution 2.01 Å vs 2.20 Å; sPD-L1 dimer structures

Evidence Dimension	Ligand-protein interaction contacts (hydrogen bonds, hydrophobic contacts, steric accommodation)
Target Compound Data	BMS-1001: (2R)-2-amino-3-hydroxypropanoic acid moiety hydrogen bonds to Asp122; water-mediated bond to Lys124/Tyr123; 3-cyanobenzyl contacts Tyr123/Arg125
Comparator Or Baseline	BMS-1166: (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid hydrogen bonds to Lys124; 3-cyanobenzyl π-stacks with Tyr123 and hydrogen bonds Arg125
Quantified Difference	Qualitative differences in hydrogen bond networks and hydrophobic packing; resolution 2.01 Å (BMS-1001) vs 2.20 Å (BMS-1166)
Conditions	X-ray crystallography of sPD-L1 complexes; asymmetric unit contains 4 protein molecules organized in 2 dimers; each dimer binds one inhibitor molecule

Why This Matters

The subtle yet distinct binding features of BMS-1001 provide a chemically distinct SAR probe for structure-based optimization campaigns that cannot be replicated by BMS-1166, justifying its separate procurement.

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

Soluble PD-L1 Blockade and Dimerization: BMS-1001 versus BMS-1166 Functional Comparison

Both BMS-1001 and BMS-1166 dose-dependently abrogated soluble PD-L1 (sPD-L1)-mediated inhibition of T-cell activation, fully restoring anti-CD3 induced activation at a 2- to 5-fold molar excess over sPD-L1 [1]. Flow cytometry confirmed that pre-incubation of sPD-L1 with BMS-1001 significantly reduced its binding to cell-surface PD-1, mirroring the effect of clinical PD-L1 antibodies [1]. Moreover, cross-linking and size-exclusion chromatography demonstrated that BMS-1001 induces PD-L1 dimerization in solution, a mechanistic feature shared with BMS-1166 but not with earlier BMS compounds like BMS-8, -37, and -242 [1]. This dimerization-based mechanism is a class-level property but BMS-1001 offers a distinct chemical scaffold for probing dimerization-dependent pharmacology.

sPD-L1 Blockade & Dimerization

Class-level

BMS-1001 and BMS-1166 fully restore T-cell activation at 2–5× molar excess; earlier BMS compounds lack dimerization induction

Enables sPD-L1 functional antagonism studies; BMS-1001 provides a distinct scaffold for dimerization-dependent pharmacology

Flow cytometry and size-exclusion chromatography validation

Evidence Dimension	Functional antagonism of sPD-L1-mediated T-cell inhibition; dimerization induction
Target Compound Data	BMS-1001 restores T-cell activation at 2-5x molar excess; induces PD-L1 dimerization (confirmed by cross-linking and SEC)
Comparator Or Baseline	BMS-1166 shows comparable sPD-L1 blockade; BMS-8, -37, -242 do not induce dimerization
Quantified Difference	Both BMS-1001 and BMS-1166 fully restore activation; earlier BMS compounds lack this property
Conditions	Jurkat ECs treated with anti-CD3 + sPD-L1 ± BMS compounds; dimerization assayed by BS3 cross-linking and size-exclusion chromatography

Why This Matters

The ability to functionally antagonize sPD-L1, which is elevated in cancer patient serum and correlates with poor prognosis, makes BMS-1001 a relevant tool for studying sPD-L1 biology, a feature absent in older BMS analogs.

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source

BMS-1001 Best Application Scenarios: Where Evidence Supports Prioritized Procurement

Structure-Activity Relationship (SAR) Studies of PD-L1 Dimerization Inducers

Procure BMS-1001 as a structurally distinct PD-L1 dimerization inducer for crystallography- and NMR-guided medicinal chemistry campaigns. Its unique hydrogen bond network involving Asp122 and water-mediated interactions with Lys124/Tyr123 differentiates it from BMS-1166, enabling parallel SAR exploration of the hydrophobic tunnel binding pocket [1].

Mechanistic Studies of Soluble PD-L1 (sPD-L1) in T-Cell Exhaustion

Use BMS-1001 to functionally antagonize sPD-L1 in T-cell activation assays. Evidence shows complete restoration of anti-CD3-induced NFAT signaling at 2-5-fold molar excess over sPD-L1, with validated blockade of PD-1 binding by flow cytometry [1]. Suitable for investigating sPD-L1's role in tumor microenvironments and liquid biopsy research.

Reference Tool Compound for Non-Antibody PD-1/PD-L1 Checkpoint Inhibition

Deploy BMS-1001 as a low-nanomolar potency (IC50 2.25 nM in HTRF), low-cytotoxicity (EC50 33.4 μM in Jurkat cells) chemical probe in cellular immune checkpoint assays where antibodies are unsuitable due to size, avidity, or Fc-mediated artifacts [1][2]. Its cellular efficacy in the three-digit nanomolar range defines the benchmark for small-molecule PD-L1 antagonism.

Comparative Oncology Target Engagement Studies Alongside BMS-1166

When investigating differential target engagement profiles, pair BMS-1001 with its close analog BMS-1166 to dissect the contributions of specific chemical moieties to PD-L1 binding affinity, cytotoxicity, and dimerization efficiency [1]. The 1.6-fold difference in binding IC50 and 1.2-fold difference in cytotoxic EC50 provide a quantitative framework for SAR interpretation.

Application

Selection Property

Validation Focus

PD-L1 dimerization SAR studies

Unique hydrogen-bond network involving Asp122

Binding mode comparison by crystallography or NMR

sPD-L1 biology in T-cell exhaustion

sPD-L1 functional antagonism and dimerization induction

T-cell activation restoration in co-culture models

Non-antibody checkpoint inhibition tool

Low-cytotoxicity, low-nM binding probe

Cellular immune checkpoint assays (NFAT reporter)

Comparative target engagement with BMS-1166

Differential binding and toxicity profile

Side-by-side SAR in biochemical and cellular assays

• [1] Guzik K, Zak KM, Grudnik P, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. 2017;8(42):72167–72181. doi:10.18632/oncotarget.20050 View Source
• [2] Table 5. Self-Docking Performances of the Seven BMS Inhibitors by Using Flexible Docking Protocol. PMC7581254. doi:10.1016/j.ejmech.2020.112942. PMID: 33194789. View Source